Cas no 28942-53-2 (Pentanoic acid,3-chloro-2-oxo-, methyl ester)

• Product Name: Pentanoic acid,3-chloro-2-oxo-, methyl ester
• CAS No: 28942-53-2
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 240124
• PubChem ID: 18949363
• Update Time: 2025-04-19

Pentanoic acid,3-chloro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-chloro-2-oxo-, methyl ester
• Valericacid, 3-chloro-2-oxo-, methyl ester (8CI)
• methyl 3-chloro-2-oxopentanoate
• 28942-53-2

• Inchi： 1S/C6H9ClO3/c1-3-4(7)5(8)6(9)10-2/h4H,3H2,1-2H3
• InChI Key： CCBMHRNWHDTSBV-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)CC

Computed Properties

• Exact Mass: 164.0240218g/mol
• Monoisotopic Mass: 164.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų